6-Acetamido-2-acetylpyridine
Overview
Description
6-Acetamido-2-acetylpyridine, also known as AAP, is a heterocyclic organic compound. It is widely used in scientific research due to its unique chemical properties. AAP is a yellow solid with a molecular weight of 185.19 g/mol. It is soluble in water and organic solvents such as ethanol, methanol, and acetone.
Scientific Research Applications
Chemical Synthesis and Characterization
6-Acetamido-2-acetylpyridine is involved in chemical synthesis processes, such as the condensation reaction between 2-acetylpyridine and 2-formylpyridine under Claisen-Schmidt reaction conditions. This reaction leads to the formation of various compounds, including 1,3-bis(pyridin-2-yl)prop-2-en-1-one and others, which were characterized using techniques like FTIR, NMR spectroscopy, and X-ray diffraction. These compounds have shown moderate antifungal activity, highlighting their potential in developing antimicrobial agents (Rusnac et al., 2020).
Biological Applications
This compound derivatives are utilized in various biological applications. For example, compounds synthesized from 2-acetylpyridine have been explored for their antimicrobial properties. These derivatives exhibit significant activity, suggesting their use in creating new antimicrobial agents. The research emphasizes the importance of this compound in synthesizing compounds with potential applications in the medical field (Hossan et al., 2012).
Anticonvulsant Agents
The synthesis of (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives, using this compound as a precursor, has been investigated for potential anticonvulsant properties. These compounds underwent various synthetic procedures, leading to derivatives that demonstrated moderate anticonvulsant activity in a pentylenetetrazole-induced seizure model in rats. This research indicates the potential of this compound derivatives in developing new anticonvulsant medications (Severina et al., 2020).
properties
IUPAC Name |
N-(6-acetylpyridin-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-6(12)8-4-3-5-9(11-8)10-7(2)13/h3-5H,1-2H3,(H,10,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OYZHEPNSCHRIPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NC(=CC=C1)NC(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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